Cas no 121772-84-7 (Methyl 3-bromo-2-iodobenzoate)

Methyl 3-bromo-2-iodobenzoate is a halogenated aromatic ester with significant utility in synthetic organic chemistry. Its distinct structure, featuring both bromine and iodine substituents on the benzoate ring, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. The electron-withdrawing ester group enhances reactivity in nucleophilic aromatic substitution, while the halogen atoms provide selective sites for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecular frameworks. High purity and stability under standard conditions ensure reliable performance in demanding synthetic applications. Proper handling under inert atmospheres is recommended to preserve reactivity.
Methyl 3-bromo-2-iodobenzoate structure
Methyl 3-bromo-2-iodobenzoate structure
Product Name:Methyl 3-bromo-2-iodobenzoate
CAS No:121772-84-7
MF:C8H6BrIO2
MW:340.940514087677
MDL:MFCD18398801
CID:4563433
PubChem ID:14113212
Update Time:2025-06-14

Methyl 3-bromo-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-bromo-2-iodobenzoate
    • Benzoic acid, 3-bromo-2-iodo-, methyl ester
    • D95534
    • A930424
    • SY309693
    • MFCD18398801
    • DS-001174
    • CS-0133280
    • SCHEMBL16720552
    • 121772-84-7
    • methyl3-bromo-2-iodobenzoate
    • Methyl 3-bromo-2-iodobenzoate
    • MDL: MFCD18398801
    • Inchi: 1S/C8H6BrIO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
    • InChI Key: UVSNHIBMLWUZCP-UHFFFAOYSA-N
    • SMILES: IC1C(=CC=CC=1C(=O)OC)Br

Computed Properties

  • Exact Mass: 339.85959g/mol
  • Monoisotopic Mass: 339.85959g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3

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Additional information on Methyl 3-bromo-2-iodobenzoate

Research Briefing on Methyl 3-bromo-2-iodobenzoate (CAS: 121772-84-7) in Chemical Biology and Pharmaceutical Applications

Methyl 3-bromo-2-iodobenzoate (CAS: 121772-84-7) is a halogenated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of complex molecules, particularly in the development of novel drug candidates and bioactive probes. Recent studies have highlighted its utility in cross-coupling reactions, enabling the construction of diverse molecular scaffolds with potential therapeutic relevance.

In the context of synthetic methodology, Methyl 3-bromo-2-iodobenzoate has been employed as a bifunctional substrate in palladium-catalyzed reactions. A 2023 study published in Journal of Medicinal Chemistry demonstrated its effectiveness in sequential Suzuki-Miyaura and Sonogashira couplings, yielding structurally diverse benzo-fused heterocycles. The presence of both bromo and iodo substituents at adjacent positions allows for regioselective transformations, a feature that has been exploited in the synthesis of kinase inhibitors targeting cancer pathways.

From a pharmaceutical perspective, derivatives synthesized from Methyl 3-bromo-2-iodobenzoate have shown promising biological activities. Research conducted at MIT in 2024 revealed that certain indole-containing analogs derived from this scaffold exhibit potent inhibitory effects against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. These findings suggest potential applications in antiviral drug development, particularly for emerging coronaviruses.

The compound's role in chemical biology has expanded with the development of new bioconjugation techniques. A recent Nature Chemical Biology publication (2024) described its use in the site-specific modification of proteins through oxidative coupling strategies. The electron-deficient aromatic ring facilitates selective reactions with cysteine residues, enabling the creation of stable protein-small molecule conjugates for targeted drug delivery systems.

Manufacturing and scale-up considerations for Methyl 3-bromo-2-iodobenzoate have also seen advancements. Process chemistry studies in 2023-2024 have optimized its synthesis from 3-bromo-2-iodobenzoic acid, achieving yields exceeding 85% while minimizing heavy metal contamination - a critical factor for pharmaceutical applications. These process improvements have made the compound more accessible for medium-scale production in academic and industrial settings.

Emerging applications in radiopharmaceuticals have further elevated the importance of this compound. The iodine moiety in Methyl 3-bromo-2-iodobenzoate allows for straightforward radioiodination, making it valuable for PET tracer development. Current research at Johns Hopkins University is exploring 123I-labeled derivatives for imaging amyloid plaques in Alzheimer's disease.

Looking forward, the unique reactivity profile of Methyl 3-bromo-2-iodobenzoate positions it as a key intermediate in fragment-based drug discovery. Its ability to participate in multiple orthogonal coupling reactions enables rapid generation of structural diversity, particularly valuable in hit-to-lead optimization phases. Ongoing research continues to uncover new applications of this versatile building block across therapeutic areas including oncology, infectious diseases, and CNS disorders.

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